Cas no 2680849-63-0 (5-{(prop-2-en-1-yloxy)carbonylamino}-3-(propan-2-yl)-1,2-thiazole-4-carboxylic acid)

• Product Name: 5-{(prop-2-en-1-yloxy)carbonylamino}-3-(propan-2-yl)-1,2-thiazole-4-carboxylic acid
• CAS No: 2680849-63-0
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• CID: 5635898
• PubChem ID: 165908009
• Update Time: 2025-05-21

5-{(prop-2-en-1-yloxy)carbonylamino}-3-(propan-2-yl)-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283353
• 5-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(propan-2-yl)-1,2-thiazole-4-carboxylic acid
• 2680849-63-0
• 5-{(prop-2-en-1-yloxy)carbonylamino}-3-(propan-2-yl)-1,2-thiazole-4-carboxylic acid

• Inchi： 1S/C11H14N2O4S/c1-4-5-17-11(16)12-9-7(10(14)15)8(6(2)3)13-18-9/h4,6H,1,5H2,2-3H3,(H,12,16)(H,14,15)
• InChI Key： HMYYQQQIYBXCDM-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(C(C)C)=N1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 270.06742811g/mol
• Monoisotopic Mass: 270.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 117Ų

Additional information on 5-{(prop-2-en-1-yloxy)carbonylamino}-3-(propan-2-yl)-1,2-thiazole-4-carboxylic acid

Introduction to 5-{(prop-2-en-1-yloxy)carbonylamino}-3-(propan-2-yl)-1,2-thiazole-4-carboxylic acid (CAS No. 2680849-63-0)

5-{(prop-2-en-1-yloxy)carbonylamino}-3-(propan-2-yl)-1,2-thiazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680849-63-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole derivative class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including an amide linkage, an ester moiety, and a propyl substituent, which collectively contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 5-{(prop-2-en-1-yloxy)carbonylamino}-3-(propan-2-yl)-1,2-thiazole-4-carboxylic acid have been subjects of extensive research due to its promising role in drug discovery. The presence of the thiazole core in the molecule is particularly noteworthy, as thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have highlighted the importance of thiazole-based compounds in developing novel therapeutic agents targeting various diseases.

In the context of modern pharmaceutical research, the amide group in 5-{(prop-2-en-1-yloxy)carbonylamino}-3-(propan-2-yl)-1,2-thiazole-4-carboxylic acid plays a crucial role in modulating biological activity. The amide bond is a common pharmacophore in drug molecules, known for its ability to interact with biological targets such as enzymes and receptors. The specific arrangement of atoms around the amide group in this compound may influence its binding affinity and efficacy in biological systems.

The ester moiety attached to the thiazole ring further enhances the versatility of this compound. Ester groups are frequently incorporated into drug molecules due to their stability and reactivity, which can be exploited for prodrug formulations or controlled release mechanisms. In addition, the propyl substituent at the 3-position of the thiazole ring may contribute to the compound's solubility and metabolic stability, factors that are critical for its pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 5-{(prop-2-en-1-yloxy)carbonylamino}-3-(propan-2-yl)-1,2-thiazole-4-carboxylic acid with greater accuracy. These computational studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. For instance, preliminary docking studies have indicated potential interactions with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, the structural features of this compound make it a valuable scaffold for further derivatization and optimization. Researchers have explored various strategies to modify the core structure while retaining or enhancing its biological activity. For example, replacing the propyl group with other alkyl or aryl substituents has been investigated to assess changes in pharmacokinetic properties. Similarly, altering the ester group to different functional moieties has been explored to improve metabolic stability or bioavailability.

The synthesis of 5-{(prop-2-en-1-yloxy)carbonylamino}-3-(propan-2-yl)-1,2-thiazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amide linkage typically involves coupling reactions such as peptide coupling or amide bond formation techniques. The ester group is often introduced through esterification reactions using appropriate carboxylic acids and coupling agents. The propyl substituent can be incorporated via alkylation reactions or by protecting group strategies to prevent unwanted side reactions.

In terms of analytical characterization, 5-{(prop-2-en-1-yloxy)carbonylamino}-3-(propan-2-yl)-1,2-thiazole-4-carboxylic acid has been analyzed using various spectroscopic techniques including nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, high-performance liquid chromatography (HPLC) has been employed for purity assessment and quantitative analysis.

The potential therapeutic applications of 5-{(prop-2-en-1-yloxy)carbonylamino}-3-(propan-2-yl)-1,2-thiazole-4-carboxylic acid are currently under investigation in preclinical studies. Initial findings suggest that this compound may exhibit inhibitory activity against enzymes involved in pain pathways and inflammation. This makes it a promising candidate for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

Furthermore, the structural similarity between this compound and known bioactive molecules has prompted researchers to explore its potential in other therapeutic areas such as anticancer therapy. Thiazole derivatives have been reported to induce apoptosis in cancer cells by targeting specific signaling pathways. The unique combination of functional groups in 5-{(prop-2-en-1-yloxy)carbonylamino}-3-(propan - - - - - - - - - yl)-1 , - - - - - - - thiazole - 4 - carboxylic acid may enable it to interact with cancer-specific targets effectively.

The development of new drug candidates is a complex process that involves rigorous testing at multiple stages. Preclinical studies are essential for evaluating the safety and efficacy of potential drugs before they can be tested in human trials. In these studies,5-{(prop - - -- -- -- -- -- -- -- -- -- -- -- -- en - yl o x y ) carb o n y l a m i n o } - { } { } { } { } { } { } { } { } { } { } { }{ }{ }{ }{ }{ }{ {}{ {}{ {}{ {}{ {}{ {}{ }}{}{}{}{}{}{}{}{}{}{}{}{}{} }} }} }} }} }} }} }} }} }} }} }}<\>\>\>\>\>\>\>\>\>\>\>\>\>\>\>\>\>\>\>\>\>\>\>\>>}}}}}}}}}}}}}}}}}}}}}}}}